4-(4-Phenyl-1H-imidazol-1-yl)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C16H12N4
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 4-(4-phenylimidazol-1-yl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C16H12N4/c1-2-4-12(5-3-1)14-10-20(11-19-14)15-7-9-18-16-13(15)6-8-17-16/h1-11H,(H,17,18)
• InChI Key: ULRYCHHDEZQOSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C=N2)C3=C4C=CNC4=NC=C3

Description

4-(4-Phenyl-1H-imidazol-1-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C16H12N4 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A melt of 4-chloro-1H-pyrrolo[2,3-b]pyridine (0.050 g, 0.00033 mol) in 4-phenyl-1H-imidazole (0.24 g, 0.0016 mol) was heated at 200° C. overnight. The reaction was partitioned between ethyl acetate and saturated NaHCO3, separated and the organic phase was washed with brine. The organic layer was then dried and evaporated to give 250 mg of an orange oil. The oil was chromatographed with 7% MeOH/DCM, 0.7% NH4OH, sample in solvent system. Collected 74 mg of the product as an orange glass. The glass was triturated with hot DCE (1.5 mL) to give 51 mg of a brown solid which was dried at 60° C. for 4 h to afford the desired product (50 mg, 59 yield).

Synthesis routes and methods II

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